Cas no 2228589-83-9 (2-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropan-1-amine)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropan-1-amine
• CAS No: 2228589-83-9
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5993498
• PubChem ID: 165734163
• Update Time: 2025-05-21

2-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropan-1-amine
• 2228589-83-9
• EN300-1783618

• Inchi： 1S/C11H13NO2/c12-8-5-7(8)11-6-13-9-3-1-2-4-10(9)14-11/h1-4,7-8,11H,5-6,12H2
• InChI Key： IXBUAPXQHGVAID-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C1CC1N

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropan-1-amine

Compound 2-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropan-1-amine (CAS No. 2228589-83-9)

The compound 2-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropan-1-amine (CAS No. 2228589-83-9) is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopropane ring and benzodioxin moiety, which contribute to its distinctive chemical properties and reactivity. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the field of central nervous system disorders.

Benzodioxin derivatives have been extensively studied due to their ability to modulate receptor activity and enzyme function. The cyclopropane group in this compound adds an additional layer of complexity, enhancing its pharmacokinetic properties and bioavailability. Researchers have reported that this compound exhibits antidepressant-like activity in preclinical models, making it a promising candidate for the treatment of mood disorders.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and ring-forming techniques. The integration of the benzodioxin ring with the cyclopropane amine requires precise control over reaction conditions to ensure high yield and purity. Advanced methodologies, such as metal-catalyzed cross-couplings, have been employed to optimize the synthesis of this compound.

The structural features of CAS No. 2228589-83-9 make it an ideal substrate for further functionalization. For instance, the amine group can be modified to introduce additional functionalities, such as alkyl chains or aromatic substituents, thereby expanding its application scope. Recent advancements in click chemistry have provided new avenues for modifying this compound, enabling the creation of more complex molecular architectures.

From a pharmacological perspective, this compound has shown potential in targeting neurotransmitter systems, particularly those involving dopamine and serotonin. Its ability to modulate these systems without inducing significant side effects has garnered interest from pharmaceutical researchers. Furthermore, studies on its metabolism and toxicity profiles are currently underway to assess its suitability for clinical trials.

In conclusion, the compound 2-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopropan-1-amine (CAS No. 2228589-83-9) represents a valuable addition to the arsenal of chemical entities with therapeutic potential. Its unique structure and versatile reactivity make it a subject of ongoing research across multiple disciplines. As advancements in synthetic methodologies and pharmacological studies continue to unfold, this compound is poised to play a pivotal role in the development of innovative treatments for various medical conditions.